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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 8-
Pentadecanone, a long-chain saturated ketone. The document focuses on its melting and

boiling points, presenting a consolidation of reported values and detailing the general

experimental methodologies for their determination.

Quantitative Data Summary
The physical properties of 8-Pentadecanone have been reported across various chemical

suppliers and databases. A summary of the reported melting and boiling points is presented in

the table below to provide a clear and comparative overview. The variation in these values can

be attributed to differences in experimental conditions and sample purity.

Physical Property Reported Value Range

Melting Point 36 - 44 °C

Boiling Point 140 °C at 3 mmHg to 291 °C at 760 mmHg

Detailed Data Points:

Melting Point:

36–38°C
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40-44°C[1][2][3][4][5]

40°C[6]

43°C[7]

Approximately 26.1°C (phase transition from solid to liquid)[8]

Boiling Point:

178°C at 760 mmHg[1][4]

291°C[6]

140°C at 3 mmHg[7]

178°C[5]

Experimental Protocols for Determination of
Physical Properties
The determination of the melting and boiling points of ketones like 8-Pentadecanone follows

standard organic chemistry laboratory procedures. These methods are designed to ascertain

the purity and identity of the compound.

2.1. Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

point, occurring over a narrow temperature range, is characteristic of a pure substance.

Methodology:

Sample Preparation: A small, finely powdered sample of 8-Pentadecanone is packed into a

capillary tube.

Apparatus: A calibrated melting point apparatus is used, which typically consists of a heated

block or oil bath equipped with a thermometer or a digital temperature sensor and a viewing

lens.
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Heating: The capillary tube is placed in the apparatus, and the temperature is raised at a

slow, controlled rate (typically 1-2 °C per minute) as it approaches the expected melting

point.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded. This range is reported as the

melting point.

Derivative Formation for Identification: For unknown ketones, a solid derivative, such as a

2,4-dinitrophenylhydrazone, can be prepared.[9][10][11] The distinct melting point of this

crystalline derivative is then compared to literature values to confirm the identity of the

original ketone.[9][10][11]

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. It is a key physical constant for liquid compounds.

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a receiving flask, and a thermometer.[12] The thermometer bulb should

be positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor.[12]

Sample and Heating: A sample of 8-Pentadecanone is placed in the distillation flask along

with boiling chips to ensure smooth boiling. The flask is then heated gently.

Equilibrium and Measurement: As the liquid boils, the vapor rises and surrounds the

thermometer bulb. The temperature at which the vapor temperature remains constant while

the liquid is distilling is recorded as the boiling point.[12]

Pressure Correction: Since the boiling point is dependent on the atmospheric pressure, it is

often necessary to report the pressure at which the measurement was taken or to correct the

boiling point to standard pressure (760 mmHg).
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the determination and verification of

the physical properties of a ketone such as 8-Pentadecanone.

Melting Point Determination Boiling Point Determination

Prepare Sample in Capillary Tube

Use Melting Point Apparatus

Heat Sample Slowly

Record Melting Range

Compare with Literature Values

Identity and Purity Verified

Assemble Distillation Apparatus

Heat Sample with Boiling Chips

Record Constant Vapor Temperature

Correct for Atmospheric Pressure

Compare with Literature Values

Obtain 8-Pentadecanone Sample

cluster_melting_point cluster_boiling_point

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 8-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

